N-(2-Furylmethyl)-N-(4,4,4-trifluoro-3-oxobut-1-enyl)thiophene-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H10F3NO3S/c15-14(16,17)12(19)5-6-18(9-10-3-1-7-21-10)13(20)11-4-2-8-22-11/h1-8H,9H2/b6-5+
• InChI Key: WQQBZPOZGFNLDV-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)CN(C=CC(=O)C(F)(F)F)C(=O)C2=CC=CS2
• Isomeric SMILES: C1=COC(=C1)CN(/C=C/C(=O)C(F)(F)F)C(=O)C2=CC=CS2
• Molecular Formula: C14H10F3NO3S
• Molecular Weight: 329.30 g/mol
• CAS No.: 215519-28-1

Description

N-(2-Furylmethyl)-N-(4,4,4-trifluoro-3-oxobut-1-enyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H10F3NO3S and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Studies have demonstrated methods to synthesize derivatives of thiophene-2-carboxamide. For example, one study involved the reaction of thiophene-2-carbonyl chloride with thiophen-2-ylmethanamine to produce N-(thiophen-2-ylmethyl)thiophene-2-carboxamide (Cakmak et al., 2022).
• Crystal Structure : Investigations into the crystal structure of similar compounds have been conducted using X-ray diffraction methods, providing insights into their molecular geometry (Vasu et al., 2004).

Biological and Medicinal Research

• Antimicrobial Activity : Certain thiophene-2-carboxamide derivatives have shown effective antibacterial activity, highlighting their potential in antimicrobial applications (Cakmak et al., 2022).
• Anticancer Properties : Research has also been focused on the synthesis of thiophene-2-carboxamide derivatives and their potential anticancer activity. For instance, specific derivatives have shown inhibitory activity against various cancer cell lines (Atta & Abdel‐Latif, 2021).

Chemical Properties and Interactions

• Solvatochromism and Crystallochromism : Studies have explored the solvatochromic and crystallochromic properties of aromatic amino ketones containing furyl and thiophene rings, indicating the influence of solvent and crystal environment on their properties (El-Sayed et al., 2003).
• Reaction Mechanisms : There has been research into the reaction mechanisms of furylmethanephosphonates and thiophene-2-carboxamides, providing a deeper understanding of their chemical behavior (Pevzner, 2014).

Applications in Material Science

• Catalytic Applications : Some studies have highlighted the use of thiophene derivatives in the development of bimetallic catalysts for synthesis applications, indicating their potential in material science (Bumagin et al., 2019).